Cas no 477187-20-5 (4-{(1Z)-2-cyano-2-4-(4-methylphenyl)-1,3-thiazol-2-yleth-1-en-1-ylamino}benzene-1-sulfonamide)

• Product Name: 4-{(1Z)-2-cyano-2-4-(4-methylphenyl)-1,3-thiazol-2-yleth-1-en-1-ylamino}benzene-1-sulfonamide
• CAS No: 477187-20-5
• MF: C₁₉H₁₆N₄O₂S₂
• MW: 396.485940933228
• CID: 6098397
• PubChem ID: 16800870
• Update Time: 2025-06-14

4-{(1Z)-2-cyano-2-4-(4-methylphenyl)-1,3-thiazol-2-yleth-1-en-1-ylamino}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-{(1Z)-2-cyano-2-4-(4-methylphenyl)-1,3-thiazol-2-yleth-1-en-1-ylamino}benzene-1-sulfonamide
• (Z)-4-((2-cyano-2-(4-(p-tolyl)thiazol-2-yl)vinyl)amino)benzenesulfonamide
• Benzenesulfonamide, 4-[[2-cyano-2-[4-(4-methylphenyl)-2-thiazolyl]ethenyl]amino]-
• F0760-2003
• HMS1421N21
• AKOS024599249
• 4-[[(Z)-2-cyano-2-[4-(4-methylphenyl)-1,3-thiazol-2-yl]ethenyl]amino]benzenesulfonamide
• SR-01000008994
• 4-{[(1Z)-2-cyano-2-[4-(4-methylphenyl)-1,3-thiazol-2-yl]eth-1-en-1-yl]amino}benzene-1-sulfonamide
• SR-01000008994-1
• 477187-20-5

• Inchi： 1S/C19H16N4O2S2/c1-13-2-4-14(5-3-13)18-12-26-19(23-18)15(10-20)11-22-16-6-8-17(9-7-16)27(21,24)25/h2-9,11-12,22H,1H3,(H2,21,24,25)
• InChI Key： YCLHUAGEAMXJMM-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=CC=C(NC=C(C#N)C2=NC(C3=CC=C(C)C=C3)=CS2)C=C1

Computed Properties

• Exact Mass: 396.07146811g/mol
• Monoisotopic Mass: 396.07146811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 146Ų

Experimental Properties

• Density: 1.395±0.06 g/cm3(Predicted)
• Boiling Point: 628.7±65.0 °C(Predicted)
• pka: 10.04±0.12(Predicted)

Additional information on 4-{(1Z)-2-cyano-2-4-(4-methylphenyl)-1,3-thiazol-2-yleth-1-en-1-ylamino}benzene-1-sulfonamide

Recent Advances in the Study of 4-{(1Z)-2-cyano-2-4-(4-methylphenyl)-1,3-thiazol-2-yleth-1-en-1-ylamino}benzene-1-sulfonamide (CAS: 477187-20-5)

The compound 4-{(1Z)-2-cyano-2-4-(4-methylphenyl)-1,3-thiazol-2-yleth-1-en-1-ylamino}benzene-1-sulfonamide (CAS: 477187-20-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the role of this compound as a potent inhibitor of specific enzymatic pathways involved in inflammatory and oncogenic processes. Its unique structural features, including the presence of a cyano group and a thiazole ring, contribute to its high binding affinity and selectivity towards target proteins. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the molecular interactions between this compound and its biological targets.

In vitro and in vivo experiments have demonstrated promising results, particularly in the context of cancer therapy. The compound has shown efficacy in inhibiting tumor growth in various preclinical models, with minimal off-target effects. Additionally, its sulfonamide moiety has been linked to enhanced pharmacokinetic properties, such as improved solubility and bioavailability, making it a viable candidate for further drug development.

Despite these advancements, challenges remain in optimizing the compound's therapeutic index and reducing potential toxicity. Ongoing research is focused on structural modifications to improve its efficacy and safety profile. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 4-{(1Z)-2-cyano-2-4-(4-methylphenyl)-1,3-thiazol-2-yleth-1-en-1-ylamino}benzene-1-sulfonamide represents a promising lead compound in the development of novel therapeutics. Future studies should prioritize mechanistic investigations and clinical trials to fully realize its potential in addressing unmet medical needs.